Cas no 55738-12-0 (1-benzyl-4,5-dimethylimidazole-3-oxide)

• Product name: 1-benzyl-4,5-dimethylimidazole-3-oxide
• CAS No: 55738-12-0
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 944431
• PubChem ID: 11745709

1-benzyl-4,5-dimethylimidazole-3-oxide Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4,5-dimethylimidazole-3-oxide
• 1-benzyl-4,5-dimethyl-3-oxidoimidazol-3-ium
• 1-benzyl-4,5-dimethyl-1H-imidazole 3-oxide
• 1-benzyl-4,5-dimethylimidazole 3-oxide
• 1H-Imidazole,4,5-dimethyl-1-(phenylmethyl)-,3-oxide
• 3-benzyl-4,5-dimethylimidazole N-oxide
• DTXSID00471711
• 55738-12-0
• AKOS015964899

• Inchi： InChI=1S/C12H14N2O/c1-10-11(2)14(15)9-13(10)8-12-6-4-3-5-7-12/h3-7,9H,8H2,1-2H3
• InChI Key： PQOOKVJVGVBSFK-UHFFFAOYSA-N
• SMILES： CC1=C([N+](=CN1CC2=CC=CC=C2)[O-])C

Computed Properties

• Exact Mass: 202.11100
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.4Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 30.39000
• LogP: 2.58170